![molecular formula C15H12Cl2N2OS2 B4268535 3-(3,4-dichlorobenzyl)-6-ethyl-2-mercaptothieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B4268535.png)
3-(3,4-dichlorobenzyl)-6-ethyl-2-mercaptothieno[2,3-d]pyrimidin-4(3H)-one
Overview
Description
3-(3,4-dichlorobenzyl)-6-ethyl-2-mercaptothieno[2,3-d]pyrimidin-4(3H)-one, also known as DMP, is a heterocyclic compound that has been widely studied for its potential therapeutic applications. DMP is a thieno[2,3-d]pyrimidine derivative that has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of 3-(3,4-dichlorobenzyl)-6-ethyl-2-mercaptothieno[2,3-d]pyrimidin-4(3H)-one involves the inhibition of various signaling pathways that are involved in inflammation, oxidative stress, and cancer progression. This compound has been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory genes. This compound also inhibits the production of reactive oxygen species (ROS) and lipid peroxidation, which are involved in oxidative stress. Additionally, this compound has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6. This compound also reduces the levels of ROS and lipid peroxidation, which are involved in oxidative stress. Additionally, this compound has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.
Advantages and Limitations for Lab Experiments
3-(3,4-dichlorobenzyl)-6-ethyl-2-mercaptothieno[2,3-d]pyrimidin-4(3H)-one has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity and yield. This compound has also been shown to exhibit low toxicity in various in vitro and in vivo models. However, this compound has some limitations for lab experiments. It is not water-soluble, which makes it difficult to administer in certain in vivo models. Additionally, this compound has a short half-life, which may limit its effectiveness in certain therapeutic applications.
Future Directions
There are several future directions for the study of 3-(3,4-dichlorobenzyl)-6-ethyl-2-mercaptothieno[2,3-d]pyrimidin-4(3H)-one. One potential area of research is the development of novel formulations of this compound that improve its solubility and half-life. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential therapeutic applications. This compound has shown promising results in various in vitro and in vivo models, and further studies are needed to determine its efficacy and safety in humans.
Scientific Research Applications
3-(3,4-dichlorobenzyl)-6-ethyl-2-mercaptothieno[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. This compound has been studied in various in vitro and in vivo models, including human cancer cell lines, animal models of inflammation, and oxidative stress.
properties
IUPAC Name |
3-[(3,4-dichlorophenyl)methyl]-6-ethyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl2N2OS2/c1-2-9-6-10-13(22-9)18-15(21)19(14(10)20)7-8-3-4-11(16)12(17)5-8/h3-6H,2,7H2,1H3,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPLSGRBRSWBOFG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(S1)NC(=S)N(C2=O)CC3=CC(=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl2N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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